Cas no 1698456-76-6 (6-Cyclopentylhexan-2-ol)

• Product Name: 6-Cyclopentylhexan-2-ol
• CAS No: 1698456-76-6
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 5786797
• PubChem ID: 54336482
• Update Time: 2025-05-26

6-Cyclopentylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1698456-76-6
• 6-cyclopentylhexan-2-ol
• EN300-1830664
• 6-Cyclopentylhexan-2-ol

• Inchi： 1S/C11H22O/c1-10(12)6-2-3-7-11-8-4-5-9-11/h10-12H,2-9H2,1H3
• InChI Key： TVVLLHSJZXSQSD-UHFFFAOYSA-N
• SMILES： OC(C)CCCCC1CCCC1

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on 6-Cyclopentylhexan-2-ol

Comprehensive Overview of 6-Cyclopentylhexan-2-ol (CAS No. 1698456-76-6): Properties, Applications, and Industry Insights

6-Cyclopentylhexan-2-ol (CAS No. 1698456-76-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and fragrance industries due to its unique structural properties. This alicyclic alcohol features a cyclopentyl ring attached to a hexanol backbone, offering a balance of hydrophobicity and reactivity. Researchers and manufacturers are increasingly exploring its potential as a flavor enhancer, intermediate for drug synthesis, and cosmetic ingredient, aligning with the growing demand for sustainable and high-performance chemicals.

The molecular structure of 6-Cyclopentylhexan-2-ol (CAS 1698456-76-6) contributes to its versatility. With a molecular formula of C₁₁H₂₂O, it exhibits moderate polarity, making it soluble in common organic solvents like ethanol and ether. This characteristic is crucial for applications in green chemistry formulations, where solvent efficiency is prioritized. Recent studies highlight its role in biodegradable plasticizers and low-VOC formulations, addressing environmental concerns raised by regulatory bodies worldwide.

In the pharmaceutical sector, 6-Cyclopentylhexan-2-ol serves as a chiral building block for asymmetric synthesis. Its stereochemical purity (>98% enantiomeric excess in commercial grades) makes it valuable for producing API intermediates, particularly in cardiovascular and CNS drug development. Industry reports suggest a 15% annual growth in demand for such high-purity specialty alcohols, driven by advancements in personalized medicine and continuous flow chemistry technologies.

The fragrance industry leverages 6-Cyclopentylhexan-2-ol's woody-amber olfactory profile. Perfumers classify it as a base note fixative with excellent stability in soap and detergent matrices. Market trends show rising interest in long-lasting scent molecules that resist oxidation – a key advantage of this compound. Leading cosmetic brands now incorporate it into clean beauty products, capitalizing on consumer preferences for non-allergenic ingredients.

From a regulatory perspective, 6-Cyclopentylhexan-2-ol (CAS 1698456-76-6) complies with major chemical inventories including REACH and TSCA. Its low ecotoxicity (LC₅₀ >100 mg/L in fish assays) and favorable biodegradation metrics position it as a sustainable alternative to traditional petrochemical-derived alcohols. These attributes resonate with the circular economy initiatives dominating corporate sustainability agendas.

Analytical characterization of 6-Cyclopentylhexan-2-ol typically involves GC-MS for purity verification and NMR spectroscopy for structural confirmation. The compound's boiling point (243°C at 760 mmHg) and flash point (112°C) make it suitable for industrial-scale processes requiring moderate thermal stability. Recent patents disclose innovative catalytic hydrogenation methods for its production, achieving >90% yield with reduced energy consumption.

Emerging applications include its use in electronic chemicals as a solvent for photoresist formulations, particularly in semiconductor packaging. The electronics industry's shift toward advanced packaging solutions has created new opportunities for structurally defined alcohols like 6-Cyclopentylhexan-2-ol. Additionally, food scientists are evaluating its potential as a flavor modifier in plant-based meat alternatives, where it may enhance umami perception.

Supply chain dynamics for 6-Cyclopentylhexan-2-ol reflect broader trends in fine chemicals logistics. Most manufacturers offer it in kilogram-scale quantities with customizable purity specifications (98-99.5%). Storage recommendations emphasize protection from moisture and oxidation, typically in nitrogen-purged containers under ambient conditions. Global production remains concentrated in EU and APAC regions, with increasing capacity expansions to meet pharmaceutical demand.

Future research directions focus on enzymatic synthesis routes for 6-Cyclopentylhexan-2-ol, potentially reducing the environmental footprint of its production. Computational chemistry studies predict promising activity as a lipid solubility enhancer in transdermal drug delivery systems. These developments align with the bio-based chemicals megatrend, positioning this compound for sustained relevance across multiple industries.